Cas no 7369-20-2 (1-Phenyl-1H-pyrazole-3,5-diamine)

1-Phenyl-1H-pyrazole-3,5-diamine structure
7369-20-2 structure
Product Name:1-Phenyl-1H-pyrazole-3,5-diamine
CAS No:7369-20-2
MF:C9H10N4
MW:174.20250082016
CID:1089403
PubChem ID:23300065
Update Time:2025-04-20

1-Phenyl-1H-pyrazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-1H-pyrazole-3,5-diamine
    • 1-phenylpyrazole-3,5-diamine
    • 7369-20-2
    • KZRRQBFGCARAFN-UHFFFAOYSA-N
    • 1H-Pyrazole-3,5-diamine, 1-phenyl-
    • 3,5-diamino-1-phenylpyrazole
    • SCHEMBL20441077
    • DTXSID90632713
    • SCHEMBL7837159
    • AKOS010512986
    • Inchi: 1S/C9H10N4/c10-8-6-9(11)13(12-8)7-4-2-1-3-5-7/h1-6H,11H2,(H2,10,12)
    • InChI Key: KZRRQBFGCARAFN-UHFFFAOYSA-N
    • SMILES: N1(C(=CC(N)=N1)N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 69.9Ų

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